4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C21H25NO4/c1-3-25-16-8-5-13(11-17(16)26-4-2)9-10-22-20(23)18-14-6-7-15(12-14)19(18)21(22)24/h5-8,11,14-15,18-19H,3-4,9-10,12H2,1-2H3
• InChI Key: CEMDJRXKJDUJQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCN2C(=O)C3C4CC(C3C2=O)C=C4)OCC
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, also known as eticlopride, is a highly selective dopamine D2 receptor antagonist. It is commonly used in scientific research to study the role of the dopamine system in various physiological and pathological conditions.

Mechanism of Action

Eticlopride selectively binds to dopamine D2 receptors and blocks the binding of dopamine. This results in a decrease in dopamine activity in the brain. Dopamine is a neurotransmitter that plays a key role in reward processing, motivation, and movement control. By blocking dopamine activity, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione can affect these processes and provide insight into the role of dopamine in various physiological and pathological conditions.
Biochemical and Physiological Effects
Eticlopride has been shown to have a number of biochemical and physiological effects. In animal studies, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to decrease dopamine release and increase dopamine turnover in the brain. It has also been shown to decrease locomotor activity and increase feeding behavior. In addition, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been shown to affect other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

Eticlopride has several advantages for lab experiments. It is highly selective for dopamine D2 receptors, which allows researchers to specifically target the dopamine system. In addition, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is relatively easy to administer and has a long half-life, which allows for longer experiments. However, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione also has some limitations. It can only be used in animal studies, as it is not approved for human use. In addition, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione can have off-target effects on other neurotransmitter systems, which can complicate data interpretation.

Future Directions

There are several future directions for 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione research. One area of interest is the role of dopamine in social behavior and cognition. Eticlopride has been shown to affect social behavior in animal studies, and further research could provide insight into the role of dopamine in human social behavior. Another area of interest is the development of more selective dopamine antagonists. Eticlopride is highly selective for dopamine D2 receptors, but there is a need for more selective antagonists for other dopamine receptor subtypes. Finally, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione could be used in combination with other drugs to investigate the interactions between different neurotransmitter systems.

Scientific Research Applications

Eticlopride is commonly used in scientific research to study the role of the dopamine system in various physiological and pathological conditions. It has been used to investigate the neurobiological mechanisms underlying drug addiction, schizophrenia, depression, and Parkinson's disease. In addition, 4-[2-(3,4-diethoxyphenyl)ethyl]-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione has been used to study the effects of dopamine on reward processing, emotion regulation, and cognitive function.